4-bromo-3-{[(3-nitrophenyl)amino]sulfonyl}-N-phenylbenzamide

• IUPAC Name: 4-bromo-3-[(3-nitrophenyl)sulfamoyl]-N-phenylbenzamide
• InChI: InChI=1S/C19H14BrN3O5S/c20-17-10-9-13(19(24)21-14-5-2-1-3-6-14)11-18(17)29(27,28)22-15-7-4-8-16(12-15)23(25)26/h1-12,22H,(H,21,24)
• InChI Key: QANWUZCJRNARTH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C2=CC(=C(C=C2)Br)S(=O)(=O)NC3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C19H14BrN3O5S
• Molecular Weight: 476.3 g/mol

Description

4-bromo-3-{[(3-nitrophenyl)amino]sulfonyl}-N-phenylbenzamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is also known as BAY 43-9006 and Sorafenib, and it is primarily used as an anti-cancer drug. However,

Mechanism of Action

The mechanism of action of 4-bromo-3-{[(3-nitrophenyl)amino]sulfonyl}-N-phenylbenzamide involves the inhibition of several tyrosine kinases, including vascular endothelial growth factor receptor (VEGFR), platelet-derived growth factor receptor (PDGFR), and Raf kinase. This inhibition leads to the suppression of angiogenesis and tumor cell proliferation, resulting in the inhibition of cancer growth.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-bromo-3-{[(3-nitrophenyl)amino]sulfonyl}-N-phenylbenzamide are primarily related to its anti-cancer properties. It has been found to be effective in inhibiting the growth of cancer cells and inducing apoptosis in cancer cells. Additionally, this compound has been found to have anti-inflammatory and immunomodulatory effects.

Advantages and Limitations for Lab Experiments

The advantages of using 4-bromo-3-{[(3-nitrophenyl)amino]sulfonyl}-N-phenylbenzamide in lab experiments include its effectiveness in inhibiting the growth of cancer cells, its ability to induce apoptosis in cancer cells, and its anti-inflammatory and immunomodulatory effects. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to determine its long-term effects.

Future Directions

There are several future directions for the scientific research of 4-bromo-3-{[(3-nitrophenyl)amino]sulfonyl}-N-phenylbenzamide. One direction is to investigate the potential use of this compound in combination with other anti-cancer drugs to enhance its effectiveness. Another direction is to explore the potential use of this compound in the treatment of other diseases, such as inflammatory diseases and autoimmune diseases. Additionally, further research is needed to determine the long-term effects of this compound and to develop safer and more effective derivatives of this compound.

Scientific Research Applications

4-bromo-3-{[(3-nitrophenyl)amino]sulfonyl}-N-phenylbenzamide has been extensively studied for its potential applications in various fields of scientific research. One of the most significant applications of this compound is in the field of cancer research. It has been found to be effective in inhibiting the growth of cancer cells in various types of cancer, including liver cancer, renal cell carcinoma, and thyroid cancer.